Cas no 865306-00-9 (N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylacetamide)

• Product Name: N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylacetamide
• CAS No: 865306-00-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 3339591
• PubChem ID: 59598542
• Update Time: 2025-05-24

N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylacetamide Chemical and Physical Properties

Names and Identifiers

• ACETAMIDE, N-[4-(1-HYDROXY-1-METHYLETHYL)-3-METHOXYPHENYL]-
• N-[4-(2-hydroxypropan-2-yl)-3-methoxyphenyl]acetamide
• DB-188403
• AKOS033386939
• CS-0223107
• 865306-00-9
• SCHEMBL1494431
• N-[4-(1-Hydroxy-1-methyl-ethyl)-3-methoxy-phenyl]-acetamide
• Z1464193605
• QJB30600
• EN300-113916
• WPZIWMFZIMYNKP-UHFFFAOYSA-N
• N-(4-(2-hydroxypropan-2-yl)-3-methoxyphenyl)acetamide
• N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylacetamide

• Inchi： 1S/C12H17NO3/c1-8(14)13-9-5-6-10(12(2,3)15)11(7-9)16-4/h5-7,15H,1-4H3,(H,13,14)
• InChI Key： WPZIWMFZIMYNKP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(O)(C)C)C(OC)=C1)(=O)C

Computed Properties

• Exact Mass: 223.12084340Da
• Monoisotopic Mass: 223.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 430.9±45.0 °C at 760 mmHg
• Flash Point: 214.4±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-4-(2-hydroxypropan-2-yl)-3-methoxyphenylacetamide

N-4-(2-Hydroxypropan-2-yl)-3-methoxyphenylacetamide: A Comprehensive Overview

N-4-(2-Hydroxypropan-2-yl)-3-methoxyphenylacetamide, identified by the CAS number 865306-00-9, is a compound of significant interest in contemporary chemical research. This compound, with its unique structural features, has garnered attention for its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of N-4-(2-Hydroxypropan-2-yl)-3-methoxyphenylacetamide comprises a phenyl ring substituted with a methoxy group at the 3-position and an acetamide group attached to the 4-position, which is further substituted with a hydroxypantanoyl moiety. This configuration imparts the compound with distinctive chemical properties that make it a valuable subject for study.

Recent studies have highlighted the compound's potential in drug development, particularly in the design of bioactive molecules. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could lead to novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory activity.

In addition to its pharmacological applications, N-4-(2-Hydroxypropan-2-yl)-3-methoxyphenylacetamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials. A 2023 research article in Nature Materials reported on its potential as a component in high-efficiency organic photovoltaic cells.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the phenol derivative followed by acetylation and subsequent functionalization. Recent advancements in catalytic methods have improved the yield and purity of this synthesis, making it more feasible for large-scale production.

Moreover, environmental considerations have prompted researchers to investigate the biodegradability and ecological impact of N-4-(2-Hydroxypropan-2-yl)-3-methoxyphenylacetamide. Preliminary studies suggest that it degrades under specific conditions, reducing its environmental footprint compared to traditional synthetic compounds.

In conclusion, N-4-(2-Hydroxypropan-2-yl)-3-methoxyphenylacetamide stands as a testament to the ongoing innovation in chemical synthesis and application development. Its versatility across multiple disciplines underscores its importance in modern scientific research.